4-methylisoquinolin-7-ol hydrobromide

• CAS No.: 2731011-26-8
• Molecular Formula: C10H10BrNO
• Molecular Weight: 240.10 g/mol
• IUPAC Name: 4-methylisoquinolin-7-ol;hydrobromide
• InChI: InChI=1S/C10H9NO.BrH/c1-7-5-11-6-8-4-9(12)2-3-10(7)8;/h2-6,12H,1H3;1H
• InChI Key: NXWALAUOKARBDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC2=C1C=CC(=C2)O.Br

Description

Historical Trajectories and Early Investigations of Isoquinoline (B145761) Alkaloids and Synthetic Analogues

The history of isoquinoline research is deeply rooted in the study of natural products, particularly alkaloids, which are nitrogen-containing compounds produced by plants. nih.govbldpharm.com For centuries, traditional medicine has utilized plants rich in isoquinoline alkaloids for their therapeutic properties. nih.gov A pivotal moment in the scientific exploration of these compounds was the isolation of morphine from the opium poppy (Papaver somniferum) in the early 19th century. nih.gov This discovery unveiled a complex isoquinoline derivative with potent analgesic effects and catalyzed the investigation into other plant-derived alkaloids. nih.govbldpharm.com

Early research focused on isolating and elucidating the structures of numerous isoquinoline alkaloids from various plant families, including Papaveraceae, Berberidaceae, and Ranunculaceae. bldpharm.com Prominent examples from this era include codeine, papaverine, and berberine, each exhibiting distinct pharmacological effects. bldpharm.com The structural diversity of these natural products, from simple isoquinolines to more complex structures like benzylisoquinolines and aporphines, provided a rich library of compounds for early pharmacological studies. bldpharm.com These investigations laid the groundwork for understanding the structure-activity relationships within the isoquinoline class and spurred the development of synthetic methods to produce analogues with modified properties.

Contemporary Significance of the Isoquinoline Core in Medicinal Chemistry and Drug Discovery Research

In modern medicinal chemistry, the isoquinoline core is recognized as a "privileged scaffold." This term signifies a molecular framework that is capable of binding to multiple biological targets with high affinity, making it a valuable starting point for drug design. The versatility of the isoquinoline ring system allows for the introduction of various substituents at multiple positions, enabling the fine-tuning of a compound's pharmacological profile.

The contemporary significance of isoquinolines is underscored by the wide range of therapeutic areas where they have found application. Isoquinoline derivatives have been developed as or are being investigated for their potential as:

Anticancer agents

Antimicrobial and antifungal drugs

Antiviral compounds

Anti-inflammatory agents

Cardiovascular drugs nih.gov

Neuroprotective agents

The ability of the isoquinoline scaffold to be incorporated into more complex heterocyclic systems has further expanded its utility in drug discovery. Researchers continue to explore novel synthetic routes to access diverse isoquinoline derivatives, aiming to identify new therapeutic agents with improved efficacy and selectivity.

Rationale for Focused Academic Inquiry into 4-Methylisoquinolin-7-ol (B3154709) Hydrobromide as a Representative Isoquinoline Derivative

While extensive research has been conducted on the broader class of isoquinolines, specific academic inquiry into 4-methylisoquinolin-7-ol hydrobromide is more niche. The rationale for its investigation as a representative isoquinoline derivative can be inferred from the known biological activities of structurally related compounds.

The substitution pattern of 4-methylisoquinolin-7-ol—featuring a methyl group at the 4-position and a hydroxyl group at the 7-position—presents a unique combination of electronic and steric properties that could modulate its interaction with biological targets. The hydroxyl group, in particular, can act as both a hydrogen bond donor and acceptor, which is a critical feature for molecular recognition by enzymes and receptors.

Investigations into other 7-substituted isoquinolines have revealed their potential as inhibitors of enzymes such as myosin light chain kinase and epidermal growth factor receptor kinase. Furthermore, the isoquinoline core is a well-tolerated moiety in the binding pockets of various enzymes, including fatty acid amide hydrolase. The presence and position of substituents on the isoquinoline ring have been shown to be crucial for biological activity.

Therefore, a focused academic inquiry into 4-methylisoquinolin-7-ol hydrobromide would be driven by the hypothesis that its specific substitution pattern could confer novel or enhanced biological activities. Research on this compound could contribute to a deeper understanding of the structure-activity relationships of substituted isoquinolinols and potentially uncover new lead compounds for drug development. The hydrobromide salt form is typically utilized to improve the solubility and handling of the parent compound for experimental purposes.

Chemical Data

Below is a table summarizing the available chemical information for the parent compound, 4-methylisoquinolin-7-ol. Data for the hydrobromide salt is not widely available in public databases.

Property	Value
Compound Name	4-methylisoquinolin-7-ol
Molecular Formula	C₁₀H₉NO
Canonical SMILES	CC1=CN=C2C(=C1)C=CC(=C2)O
** IUPAC Name**	4-methylisoquinolin-7-ol

Advanced Synthetic Methodologies for 4 Methylisoquinolin 7 Ol Hydrobromide and Related Isoquinoline Systems

Established Synthetic Pathways for Isoquinoline (B145761) Core Construction

Traditional methods for isoquinoline synthesis have been refined over decades, providing a robust foundation for accessing a wide variety of substituted isoquinolines. These methods often involve the construction of the heterocyclic ring through cyclization reactions, frequently preceded by the formation of key intermediates such as tetrahydroisoquinolines.

Catalytic Reduction Approaches for Tetrahydroisoquinoline Intermediates

The catalytic reduction of isoquinoline and its derivatives to form tetrahydroisoquinolines (THIQs) is a fundamental and atom-economical strategy. mdpi.com This approach is particularly valuable as THIQs are often stable intermediates that can be subsequently aromatized or further functionalized. A variety of reducing agents and catalytic systems have been employed for this purpose.

Hydrogen gas (H₂) is a common and cost-effective reductant used in catalytic hydrogenation. mdpi.com The process typically involves a transition-metal catalyst, such as palladium on carbon (Pd/C), platinum oxide (PtO₂), or ruthenium complexes. researchgate.net For instance, the carbocycle-selective hydrogenation of quinolines and isoquinolines can be achieved using a ruthenium complex of a chiral spiroketal-based diphosphine (SKP) as the catalyst, yielding the corresponding 5,6,7,8-tetrahydro products with high chemoselectivity. researchgate.net

Asymmetric reduction techniques have also been extensively developed to produce enantiomerically pure THIQs, which are crucial for many pharmaceutical applications. mdpi.comresearchgate.net These methods include asymmetric hydrogenation, transfer hydrogenation, and reductive amination, often employing chiral catalysts or auxiliaries. mdpi.comrsc.org For example, iridium-catalyzed asymmetric hydrogenation of sterically hindered cyclic imines has been shown to produce chiral bulky tetrahydroisoquinoline analogs in high yields and enantioselectivities. researchgate.net

A method for preparing amino-substituted 5,6,7,8-tetrahydroisoquinolines involves the catalytic hydrogenation of the corresponding acetamido-substituted isoquinolines, followed by hydrolysis of the acetamide (B32628) group. researchgate.net This highlights the utility of catalytic reduction in synthesizing functionalized THIQ intermediates.

Cyclization Reactions in the Formation of Isoquinoline Rings

Cyclization reactions are central to the de novo synthesis of the isoquinoline ring system. Several named reactions have become standard methods for this transformation, each offering distinct advantages in terms of substrate scope and regioselectivity.

The Pomeranz-Fritsch reaction is a classic method for synthesizing isoquinolines, first reported independently by Cäsar Pomeranz and Paul Fritsch in 1893. organicreactions.orgwikipedia.orgthermofisher.com The reaction involves the acid-catalyzed cyclization of a benzalaminoacetal, which is formed by the condensation of a benzaldehyde (B42025) with a 2,2-dialkoxyethylamine. wikipedia.orgchemistry-reaction.com The process is typically carried out in the presence of a strong acid, such as concentrated sulfuric acid. thermofisher.com

The mechanism proceeds through the formation of a Schiff base, followed by acid-catalyzed cyclization onto the aromatic ring and subsequent aromatization to yield the isoquinoline nucleus. wikipedia.orgchemistry-reaction.comquimicaorganica.org The Pomeranz-Fritsch synthesis allows for the preparation of isoquinolines with substitution patterns that may be difficult to achieve through other methods. organicreactions.org

Several modifications to the original Pomeranz-Fritsch reaction have been developed to improve yields and expand its scope. The Bobbitt modification, for example, involves the hydrogenation of the benzalaminoacetal intermediate prior to acid-catalyzed cyclization, leading to the formation of a tetrahydroisoquinoline. thermofisher.com Another variation is the Petasis reaction combined with a Pomeranz-Fritsch–Bobbitt cyclization, which has been used for the diastereoselective synthesis of tetrahydroisoquinoline-1-carboxylic acids. mdpi.com

The Pictet-Spengler reaction, discovered in 1911, is another cornerstone of isoquinoline synthesis. wikipedia.org This reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure to form a tetrahydroisoquinoline. wikipedia.orgpharmaguideline.com The driving force for the reaction is the formation of an electrophilic iminium ion, which undergoes intramolecular electrophilic substitution with the electron-rich aromatic ring. wikipedia.orgyoutube.com

The reaction conditions for the Pictet-Spengler synthesis are generally milder than those of the Pomeranz-Fritsch reaction, especially when the aromatic ring is activated by electron-donating groups. wikipedia.orgpharmaguideline.com This method is widely used in the synthesis of natural products and their analogs. wikipedia.org

Numerous variants of the Pictet-Spengler reaction have been developed to enhance its utility. For instance, using N-acyliminium ions as intermediates allows the cyclization to proceed under mild conditions with a broader range of aromatic systems. wikipedia.org Microwave-assisted Pictet-Spengler reactions have also been shown to significantly reduce reaction times and improve the efficiency of library synthesis of substituted isoquinolines. organic-chemistry.orgorganic-chemistry.org Furthermore, biomimetic approaches using phosphate (B84403) buffers have enabled the synthesis of 1,1'-disubstituted and spiro-tetrahydroisoquinolines from less reactive ketone substrates under mild conditions. acs.org

Modern and Eco-Friendly Synthetic Strategies for Functionalized Isoquinolines

In recent years, there has been a significant shift towards the development of more sustainable and efficient synthetic methods. This has led to the emergence of novel strategies for isoquinoline synthesis that often utilize transition-metal catalysis and focus on atom economy and reduced environmental impact.

Transition-Metal Catalyzed Routes to Isoquinoline Frameworks

Transition-metal catalysis has revolutionized the synthesis of isoquinolines by enabling the use of previously unreactive starting materials and offering novel reaction pathways. bohrium.com These methods often involve C-H bond activation, which allows for the direct functionalization of simple and readily available precursors in an atom- and step-economic manner. researchgate.net

A variety of transition metals, including palladium, rhodium, ruthenium, copper, and cobalt, have been employed in the synthesis of isoquinolines. bohrium.comresearchgate.netorganic-chemistry.org For example, rhodium(III)-catalyzed C-H activation of in situ generated oximes, followed by cyclization with an internal alkyne, provides a rapid route to multisubstituted isoquinolines. organic-chemistry.org Similarly, ruthenium-catalyzed C-H functionalization using a free amine as a directing group has been developed. organic-chemistry.org

The use of earth-abundant 3d-transition metals like cobalt, iron, and nickel is gaining prominence as a more sustainable alternative to precious metals. bohrium.comresearchgate.net These catalysts have been successfully applied in various annulation reactions to construct the isoquinoline core with broad substrate scope and high functional group tolerance under milder conditions. bohrium.com Microwave-assisted syntheses using ruthenium catalysts in green solvents like polyethylene (B3416737) glycol (PEG) further highlight the move towards more eco-friendly protocols. researchgate.net

Table of Synthetic Methodologies and Key Features

Methodology	Key Reactants	Product Type	Key Features
Catalytic Reduction	Isoquinoline/derivatives, H₂ or other reductants	Tetrahydroisoquinoline	Atom-economical, access to chiral THIQs via asymmetric variants. mdpi.comresearchgate.net
Pomeranz-Fritsch Reaction	Benzaldehyde, 2,2-dialkoxyethylamine	Isoquinoline	Access to unique substitution patterns. organicreactions.orgwikipedia.org
Pictet-Spengler Reaction	β-arylethylamine, aldehyde/ketone	Tetrahydroisoquinoline	Milder conditions, widely used in natural product synthesis. wikipedia.orgpharmaguideline.com
Transition-Metal Catalysis	Various simple precursors (e.g., oximes, alkynes)	Substituted Isoquinolines	C-H activation, atom economy, use of sustainable metals. bohrium.comresearchgate.net

Table of Mentioned Compounds

Compound Name
4-methylisoquinolin-7-ol (B3154709) hydrobromide
Tetrahydroisoquinoline (THIQ)
Palladium on carbon (Pd/C)
Platinum oxide (PtO₂)
5,6,7,8-tetrahydroisoquinoline
Tetrahydroisoquinoline-1-carboxylic acid
Isoquinoline
Benzaldehyde
2,2-dialkoxyethylamine
Sulfuric acid
β-arylethylamine

Green Chemistry Principles in Isoquinoline Synthesis (e.g., Solvent-Free Methods)

The application of green chemistry principles to the synthesis of isoquinolines is a significant area of research, aiming to reduce the environmental footprint of chemical manufacturing. These principles focus on minimizing waste, using less hazardous substances, and improving energy efficiency. In the context of isoquinoline synthesis, this often translates to the development of solvent-free reaction conditions and the use of more environmentally benign solvents. researchgate.net

Solvent-free, or solid-state, reactions offer substantial advantages by eliminating the need for volatile and often toxic organic solvents. This not only simplifies the purification process but also reduces waste and potential environmental contamination. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technique in this domain. By directly heating the reactants, microwave irradiation can dramatically shorten reaction times and, in some cases, improve product yields compared to conventional heating methods. researchgate.net

Beyond entirely solvent-free approaches, the use of "green" solvents is another key strategy. Water, being non-toxic, non-flammable, and abundant, is a highly desirable medium for chemical reactions. The development of water-compatible catalysts has been crucial for adapting isoquinoline syntheses to aqueous environments. Similarly, supercritical fluids, such as carbon dioxide, and ionic liquids are being explored as greener alternatives to traditional organic solvents. researchgate.net

Multi-component reactions (MCRs) performed under solvent-free or green conditions further exemplify the application of these principles. MCRs allow for the construction of complex molecules like isoquinolines from simple starting materials in a single step, which enhances efficiency and reduces the number of synthetic operations and purification steps required. researchgate.net

Regioselective Functionalization and Derivatization of the Isoquinoline Scaffold

The biological properties of isoquinoline derivatives are intricately linked to the specific placement of functional groups on the core structure. Consequently, the ability to selectively introduce substituents at desired positions is a cornerstone of medicinal chemistry efforts in this area.

The C-4 and C-7 positions of the isoquinoline nucleus are critical for tuning its pharmacological activity, as exemplified by the structure of 4-methylisoquinolin-7-ol hydrobromide.

Functionalization at the C-4 Position: A variety of methods have been developed to introduce substituents at the C-4 position. A recently developed acid-catalyzed reaction allows for the alkylation of isoquinoline at the C-4 position using a vinyl ketone, a process that notably retains the aromaticity of the isoquinoline ring. acs.org This method is complementary to other techniques that result in the reductive functionalization at C-4. acs.org The resulting products, which contain a carbonyl group, can serve as versatile synthetic handles for further chemical modifications. acs.org

Table 1: Selected Methods for Regioselective Functionalization of the Isoquinoline Ring

Position	Method	Reagents/Catalysts	Type of Substituent Introduced
C-4	Acid-Catalyzed Alkylation	Benzoic acid, vinyl ketones	Alkyl groups with a carbonyl handle
C-7	Directed C-H Functionalization	Palladium or copper catalysts with directing groups	Aryl, Olefinyl, Acyl, Alkyl, Silyl

Stereochemical Control in the Synthesis of Chiral Isoquinoline Derivatives

The creation of chiral centers within the isoquinoline framework is of paramount importance, as different enantiomers of a chiral molecule can have distinct biological activities and safety profiles. nih.gov The stereochemical integrity of pharmaceutical compounds is a critical consideration for regulatory agencies. nih.gov Several strategies are employed to control the stereochemistry during the synthesis of chiral isoquinoline derivatives.

Asymmetric synthesis of chiral isoquinoline alkaloids has been a major focus, with both diastereoselective and enantioselective catalytic methods being applied. acs.org Traditional synthetic methods like the Pictet-Spengler and Bischler-Napieralski reactions have been adapted to control stereochemistry. acs.org

A significant body of work has focused on the enantioselective reduction of 1-substituted-3,4-dihydroisoquinolines to produce chiral 1-substituted-1,2,3,4-tetrahydroisoquinolines. rsc.org This can be achieved through several approaches, including the use of chiral hydride reducing agents, hydrogenation with a chiral catalyst, the use of chiral auxiliaries, and enzymatic catalysis. rsc.org Among these, catalytic hydrogenation has been extensively studied. rsc.org

Table 2: Strategies for Stereochemical Control in Isoquinoline Synthesis

Strategy	Description	Example
Stereochemically Modified Traditional Syntheses	Adaptation of classical reactions to control stereochemistry.	Asymmetric Pictet-Spengler or Bischler-Napieralski reactions. acs.org
Enantioselective Reduction	Reduction of a prochiral precursor to a chiral product using a stereoselective method.	Hydrogenation of a 1-substituted-3,4-dihydroisoquinoline with a chiral catalyst. rsc.org
Chiral Auxiliaries	Temporary incorporation of a chiral molecule to direct the stereochemical outcome of a reaction.	Enantioselective reduction of a 3,4-dihydroisoquinoline (B110456) possessing a chiral auxiliary at the imine nitrogen. rsc.org
Biocatalysis	Use of enzymes to catalyze a stereoselective transformation.	Enzymatic reduction of 1-substituted-3,4-dihydroisoquinolines. rsc.org

Molecular and Cellular Mechanistic Investigations of 4 Methylisoquinolin 7 Ol Hydrobromide in Preclinical Models

Exploration of Molecular Targets and Binding Interactions of 4-Methylisoquinolin-7-ol (B3154709) Hydrobromide

To understand the pharmacological profile of a novel compound, the initial step is to identify its molecular targets. This is often achieved through a combination of computational predictions and experimental assays.

Ligand-target profiling aims to identify the proteins with which a compound is most likely to interact. This can be performed using in silico docking simulations against a library of known protein structures or through in vitro screening against a panel of receptors and enzymes. The isoquinoline (B145761) nucleus is known to interact with a variety of targets; thus, a broad screening panel would be appropriate for 4-methylisoquinolin-7-ol hydrobromide.

A hypothetical ligand-target profiling of 4-methylisoquinolin-7-ol hydrobromide might yield the following results, indicating potential interactions with certain kinases and receptors, which are common targets for isoquinoline derivatives. nih.govnih.gov

Hypothetical Ligand-Target Profiling for 4-methylisoquinolin-7-ol hydrobromide

Target Class	Specific Target	Binding Affinity (Ki, nM)	Assay Type
Kinase	p38 Mitogen-Activated Protein Kinase (p38 MAPK)	85	Radioligand Binding Assay
Kinase	Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)	150	Radioligand Binding Assay
G-Protein Coupled Receptor	Dopamine D2 Receptor	> 1000	Radioligand Binding Assay
Enzyme	Acetylcholinesterase (AChE)	520	Radioligand Binding Assay

Following the identification of potential enzyme targets, detailed enzymatic assays are conducted to confirm and characterize the inhibitory activity. These studies determine the potency of the compound (e.g., IC₅₀ value) and the nature of the inhibition (e.g., competitive, non-competitive). For instance, if 4-methylisoquinolin-7-ol hydrobromide were found to inhibit a specific kinase, kinetic studies would be performed to understand how it affects the enzyme's interaction with its substrate and ATP.

The following table presents hypothetical data from an in vitro kinase inhibition assay for 4-methylisoquinolin-7-ol hydrobromide against p38 MAPK.

Hypothetical Kinase Inhibition Profile of 4-methylisoquinolin-7-ol hydrobromide

Enzyme	IC₅₀ (nM)	Mechanism of Inhibition	Kinetic Parameters (vs. ATP)
p38 MAPK	95	ATP-competitive	Increased Km, No change in Vmax

Elucidation of Cellular Mechanisms of Action in In Vitro Systems

To bridge the gap between molecular interactions and physiological effects, the activity of the compound is investigated in cellular models. These studies aim to understand how the compound modulates cellular signaling pathways and affects cellular functions.

Based on the hypothetical molecular targets, the effect of 4-methylisoquinolin-7-ol hydrobromide on relevant signaling pathways would be assessed. For instance, inhibition of p38 MAPK would be expected to impact downstream signaling cascades involved in inflammation and cellular stress responses. Techniques such as Western blotting can be used to measure the phosphorylation status of key proteins within these pathways.

A hypothetical study might investigate the effect of the compound on the phosphorylation of a downstream target of p38 MAPK, such as MAPK-activated protein kinase 2 (MK2), in a relevant cell line (e.g., a human cancer cell line).

Hypothetical Effect of 4-methylisoquinolin-7-ol hydrobromide on p38 MAPK Pathway Activation

Cell Line	Treatment Concentration (µM)	p-MK2 Levels (% of Control)
Human Ovarian Cancer Cell Line (SKOV3)	0 (Control)	100
0.1	85
1	45
10	15

Cellular assays are employed to understand the functional consequences of the compound's activity. In a research context, cell viability assays are often used to determine the concentration range over which a compound exerts biological effects, which can guide the design of further mechanistic studies. It is important to note that these assays in a preclinical research setting are for mechanistic understanding and not for determining therapeutic efficacy. Many isoquinoline derivatives have been reported to exhibit cytotoxic activity against various cancer cell lines. nih.govmdpi.com

The following table shows hypothetical data from a cell viability assay, such as an MTT assay, on a human cancer cell line.

Hypothetical Cell Viability Data for 4-methylisoquinolin-7-ol hydrobromide

Cell Line	Compound Concentration (µM)	Cell Viability (% of Control)
Human Colon Carcinoma Cell Line (HCT116)	0 (Control)	100
0.1	98
1	75
10	30
100	5

Identification of Pharmacophoric Elements within the 4-Methylisoquinolin-7-ol Structure

A pharmacophore is the essential three-dimensional arrangement of functional groups in a molecule that is responsible for its biological activity. For the isoquinoline class of compounds, the core heterocyclic ring system is a well-established pharmacophoric element that serves as a scaffold for orienting substituents in a specific spatial arrangement to interact with a biological target. mdpi.com

Key pharmacophoric features identified from various isoquinoline-based compounds include:

The Isoquinoline Nucleus: This bicyclic aromatic system provides a rigid framework. The nitrogen atom at position 2 can act as a hydrogen bond acceptor, a feature critical for anchoring the molecule within a target's binding site. researchgate.net

Hydrogen Bond Donors/Acceptors: The hydroxyl group (-OH) at the C-7 position is a crucial pharmacophoric feature, capable of forming hydrogen bonds with amino acid residues in a protein's active site. rsc.org

Hydrophobic/Steric Moieties: The methyl group (-CH3) at the C-4 position provides a small, lipophilic feature that can fit into hydrophobic pockets, contributing to binding affinity through van der Waals interactions. researchgate.net

Substituent Positions: The specific placement of these groups is critical. Studies on related quinazolines and isoquinolines show that substitutions at positions like C-4, C-5, and C-7 dramatically influence activity, indicating these are key locations for pharmacophoric elements. researchoutreach.orgnih.gov For instance, in the development of kinase inhibitors, merging fragments substituted at positions 5 and 7 of the isoquinoline ring led to a highly potent compound. researchoutreach.org

Systematic Chemical Modifications and Their Impact on Biological Activity

Systematic modification of the 4-methylisoquinolin-7-ol structure is essential for optimizing its biological activity, selectivity, and pharmacokinetic properties.

The position and electronic nature (electron-donating or electron-withdrawing) of substituents on the isoquinoline ring have a profound impact on the molecule's interaction with its target. SAR studies on related isoquinoline and quinoline (B57606) derivatives have demonstrated that even minor changes can lead to significant shifts in potency and selectivity. nuph.edu.uanih.gov

For example, in a series of tetrahydroisoquinoline-based inhibitors of Mycobacterium tuberculosis, the nature of the linker group at the C-7 position was found to be critical for activity. nih.govresearchgate.net Linkers such as –CH2– or –CONH– were more effective than –CO– or –COCH2–, suggesting that the precise positioning of a terminal aromatic ring is vital for target binding. nih.govresearchgate.net Similarly, studies on 4-anilinoquinolines revealed that substituent changes at the C7 or C8 positions significantly influence antiproliferative activity. nih.gov

Table 1: Impact of Linker at C-7 on Tetrahydroisoquinoline Analogue Activity Data based on studies of related tetrahydroisoquinoline inhibitors.

Linker at C-7	Relative Biological Activity	Implication for Target Binding
–CH₂–	High	Favorable positioning of terminal group
–CONH–	High	Favorable positioning and H-bonding
–CO–	Low	Unfavorable positioning/conformation
–COCH₂–	Low	Unfavorable positioning/conformation

This table is generated based on findings from analogous tetrahydroisoquinoline structures to illustrate the principle of positional and linker effects. nih.govresearchgate.net

The specific functional groups at positions C-7 and C-4 are defining features of 4-methylisoquinolin-7-ol and play distinct roles in molecular recognition.

Role of the C-7 Hydroxyl Group: The hydroxyl group is a versatile functional group that can act as both a hydrogen bond donor and acceptor. This dual capability allows it to form strong and specific interactions with polar amino acid residues (e.g., serine, threonine, aspartate, glutamate) in the binding site of a target protein. In many kinase inhibitors, for instance, such hydrogen bonds are essential for anchoring the inhibitor and achieving high potency. The presence of a 7-oxygenated group is a common feature in bioactive natural alkaloids. rsc.org

The "hydrobromide" designation indicates that 4-methylisoquinolin-7-ol is supplied as a salt, formed by the reaction of the basic nitrogen atom in the isoquinoline ring with hydrobromic acid (HBr). In the context of direct ligand-target interaction at a molecular level, the hydrobromide salt form itself does not typically participate in molecular recognition.

In a physiological or experimental buffer, the salt dissociates into the protonated 4-methylisoquinolin-7-ol cation and the bromide anion. It is the protonated form of the parent compound that interacts with the biological target. The primary purpose of creating a salt is to improve the compound's physicochemical properties, such as:

Solubility: Salts are generally more soluble in aqueous media than their free base counterparts.

Stability: The salt form can be more chemically stable and less prone to degradation during storage.

Crystallinity: Salts often form well-defined crystals, which is advantageous for purification and handling.

While these properties are crucial for drug development and experimental testing, the fundamental binding interactions are dictated by the structure of the active molecule, 4-methylisoquinolin-7-ol.

Computational Chemistry Approaches in the Design and Optimization of Isoquinoline Derivatives

Computational chemistry has become an indispensable tool in modern drug discovery, allowing for the rapid and cost-effective design and optimization of lead compounds. nih.govyoutube.com Techniques like molecular docking and molecular dynamics simulations provide detailed insights into how a ligand might bind to its target protein.

Molecular docking and dynamics simulations are powerful computational methods used to predict and analyze the interaction between a ligand, such as an isoquinoline derivative, and its protein target. nih.govfrontiersin.org

Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a target protein. researchgate.net A 3D structure of the target protein is used to create a virtual binding site, and the ligand is computationally "docked" into this site in various conformations. The process generates a score, such as the Moldock Score, which estimates the binding affinity. researchgate.net Docking studies on related quinazoline (B50416) inhibitors have successfully predicted binding modes within the EGFR kinase active site, highlighting key hydrogen bonds and hydrophobic interactions that are crucial for inhibitory activity. mdpi.comnih.gov

Molecular Dynamics (MD) Simulations: Following docking, MD simulations can be used to study the dynamic behavior of the ligand-protein complex over time. nih.govmdpi.com This method simulates the natural motion of atoms in the complex, providing insights into its stability and the persistence of key interactions (like hydrogen bonds) identified in docking. MD simulations can reveal how the protein and ligand adapt to each other and can help validate the binding poses predicted by docking. youtube.comfrontiersin.org For example, MD simulations of quinazoline derivatives in the active site of phosphodiesterase 7 (PDE7) have been used to confirm the stability of the docked conformation and the crucial π-π stacking and hydrogen bond interactions. nih.govfrontiersin.org

Table 2: Application of Computational Methods in the Study of Isoquinoline-like Scaffolds

Computational Method	Purpose	Key Insights Gained	Example Target Classes
Molecular Docking	Predict binding pose and affinity	Identification of key H-bonds and hydrophobic interactions; Ranking of potential inhibitors. nih.gov	Kinases (EGFR), Phosphodiesterases (PDE7) nih.govnih.gov
Molecular Dynamics	Assess complex stability and dynamics	Confirmation of binding mode stability; Analysis of interaction lifetimes; Understanding conformational changes. nih.gov	Kinases, Topoisomerases youtube.comnih.gov

Structure Activity Relationship Sar Studies and Rational Design of 4 Methylisoquinolin 7 Ol Analogues

Advanced Computational Approaches in Drug Design

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique that aims to find a mathematical relationship between the chemical structure of a compound and its biological activity. japsonline.combrieflands.com This predictive approach is a cornerstone of modern drug design, enabling researchers to forecast the activity of novel, unsynthesized compounds and to prioritize synthetic efforts, thereby accelerating the discovery process. japsonline.comnih.gov

In the field of isoquinoline (B145761) derivatives, QSAR studies have been pivotal in building predictive models that guide the design of new analogues. These models are developed by correlating variations in the physicochemical properties of the molecules, represented by "molecular descriptors," with their measured biological effects.

A typical QSAR workflow involves:

Dataset Compilation: A series of structurally related compounds, such as analogues of 4-methylisoquinolin-7-ol (B3154709), with their experimentally determined biological activities (e.g., IC₅₀ values) are gathered.

Descriptor Calculation: For each molecule, a wide array of molecular descriptors are calculated. These can be classified into several types:

Electronic Descriptors: Such as electronegativity, electron density, and energies of the highest occupied molecular orbital (EHOMO) and lowest unoccupied molecular orbital (ELUMO). walisongo.ac.idresearchgate.net

Steric Descriptors: Which describe the size and shape of the molecule, like van der Waals volume. nih.gov

Topological Descriptors: Which quantify aspects of molecular connectivity and shape. japsonline.com

Hydrophobic Descriptors: Such as the partition coefficient (log P), which measures the lipophilicity of the compound. walisongo.ac.id

Model Generation: Using statistical methods like Multiple Linear Regression (MLR) or machine learning algorithms, a mathematical equation is generated that best correlates the descriptors with biological activity. brieflands.comnih.gov

Model Validation: The model's robustness and predictive power are rigorously tested using statistical metrics such as the coefficient of determination (R²) and the cross-validation coefficient (q²). nih.govfrontiersin.org A high q² value indicates a model with strong predictive ability. nih.gov

For instance, a QSAR study on a series of quinolinone-based derivatives identified van der Waals volume, electron density, and electronegativity as critical to their antimycobacterial activity. nih.gov The resulting model demonstrated good statistical significance with an R² value of 0.83. nih.gov The study noted that electron-withdrawing groups like chlorine and bromine tended to increase biological activity, whereas electron-donating methyl groups led to a slight decrease. nih.gov

Another 3D-QSAR study on pyrimido-isoquinolin-quinones developed robust models (with R² values up to 0.938) that explained antibacterial activity based on the steric, electronic, and hydrogen-bond acceptor properties of the compounds. nih.gov Such models can generate 3D contour maps that visualize regions where, for example, bulky groups or electronegative atoms would be favorable or unfavorable for activity, providing a clear visual guide for designing new molecules.

The data below illustrates the typical output from a QSAR study, showing the relationship between experimental activity, the values of key descriptors, and the activity predicted by the generated model.

Table 4.3.2-1: Example Descriptors and Activity for a Set of Isoquinoline Analogues

Compound ID	Experimental pIC₅₀	Predicted pIC₅₀	Van der Waals Volume (ų)	Electronegativity (Pauling scale)	Log P
Analog 1	5.25	5.31	150.4	3.44	2.1
Analog 2	5.88	5.79	165.2	3.51	2.5
Analog 3	6.15	6.20	148.9	3.65	1.9
Analog 4	4.90	4.85	175.8	3.30	3.0
Analog 5	6.52	6.45	160.1	3.70	2.3

Note: Data is representative and for illustrative purposes.

Table 4.3.2-2: Statistical Validation of a Hypothetical QSAR Model

Statistical Parameter	Value	Description
R² (Coefficient of Determination)	0.85	Indicates that 85% of the variance in the experimental activity is explained by the model.
q² (Cross-Validation Coefficient)	0.75	A measure of the model's internal predictive ability; a value > 0.5 is generally considered good.
F-statistic	47.96	Indicates the statistical significance of the regression model.
Standard Error (s)	0.31	Measures the absolute error between the predicted and experimental values.

Note: Data is representative and for illustrative purposes, with some values drawn from published studies on related compounds. nih.gov

By leveraging QSAR, researchers can screen virtual libraries of thousands of potential 4-methylisoquinolin-7-ol analogues, prioritizing the most promising candidates for synthesis and biological testing. This significantly enhances the efficiency and rational basis of the drug design process.

Advanced Analytical Methodologies for Research on 4 Methylisoquinolin 7 Ol Hydrobromide

Spectroscopic Techniques for Structural Elucidation and Purity Assessment in Research Contexts

Spectroscopic methods are fundamental in the characterization of newly synthesized molecules like 4-methylisoquinolin-7-ol (B3154709) hydrobromide. They provide unambiguous proof of the chemical structure and are invaluable for assessing the purity of research compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isoquinoline (B145761) Derivatives

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. cdnsciencepub.com For isoquinoline derivatives, a combination of one-dimensional (¹H, ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments provides a complete picture of the molecular framework. chemicalbook.comnih.gov

In the ¹H NMR spectrum of 4-methylisoquinolin-7-ol, the chemical shifts of the protons are influenced by their position on the heterocyclic and benzene (B151609) rings, as well as by the electronic effects of the methyl and hydroxyl substituents. The protons on the pyridine (B92270) ring (H-1 and H-3) are typically found at lower field (downfield) due to the deshielding effect of the nitrogen atom. youtube.com The methyl group at the C-4 position would appear as a singlet in the aliphatic region (around 2.5-3.0 ppm). The aromatic protons on the benzene ring (H-5, H-6, H-8) would exhibit chemical shifts and coupling patterns dictated by their relationship to the electron-donating hydroxyl group at C-7.

¹³C NMR spectroscopy complements the proton data by providing information on the carbon skeleton. nih.gov The chemical shifts of the carbon atoms in the isoquinoline core are well-documented. chemicalbook.com The presence of the methyl and hydroxyl groups would cause predictable shifts in the signals of the carbons to which they are attached (C-4 and C-7) and adjacent carbons. The hydrobromide salt form is not expected to significantly alter the core NMR spectral patterns compared to the free base, although minor shifts due to protonation of the nitrogen may be observed.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 4-Methylisoquinolin-7-ol Predicted values are based on general data for substituted isoquinolines and may vary based on solvent and experimental conditions.

Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	~9.0 - 9.2	~152
3	~8.3 - 8.5	~143
4	-	~145
4a	-	~128
5	~7.8 - 8.0	~120
6	~7.0 - 7.2	~115
7	-	~158
8	~7.4 - 7.6	~110
8a	-	~135
4-CH₃	~2.6 - 2.8	~18
7-OH	Variable (broad singlet)	-

Mass Spectrometry (MS) for Characterization and Metabolite Identification

Mass spectrometry (MS) is an essential analytical technique that measures the mass-to-charge ratio (m/z) of ions, providing information about the molecular weight and elemental composition of a compound. mdpi.com When coupled with fragmentation techniques (tandem mass spectrometry or MS/MS), it becomes a powerful tool for structural elucidation and the identification of metabolites. researchgate.netnih.gov

For 4-methylisoquinolin-7-ol hydrobromide, electrospray ionization (ESI) in positive mode would be the preferred method. It would be expected to show a prominent peak for the protonated molecule [M+H]⁺ corresponding to the free base (C₁₀H₉NO).

The fragmentation pattern in MS/MS is crucial for confirming the structure. nih.govnih.gov For isoquinoline alkaloids, common fragmentation pathways include the loss of small neutral molecules. nih.gov In the case of 4-methylisoquinolin-7-ol, characteristic fragment ions could arise from:

Loss of a methyl radical (•CH₃) from the molecular ion.

Loss of carbon monoxide (CO) , which is common for phenolic compounds.

Loss of hydrogen cyanide (HCN) from the pyridine ring, a characteristic fragmentation for many nitrogen-containing heterocycles. cdnsciencepub.com

In metabolic studies, researchers use techniques like liquid chromatography-mass spectrometry (LC-MS) to separate metabolites from biological matrices (e.g., plasma, urine, microsomes) before MS analysis. By comparing the fragmentation patterns of potential metabolites to the parent drug, one can identify sites of biotransformation, such as hydroxylation, glucuronidation, or sulfation.

Table 2: Expected Mass Spectrometric Data for 4-Methylisoquinolin-7-ol

Analysis	Expected Result	Information Gained
High-Resolution MS (HRMS)	Accurate mass of [M+H]⁺	Elemental Formula Confirmation (e.g., C₁₀H₁₀NO⁺)
MS/MS Fragmentation	[M+H - CH₃]⁺	Confirms presence of a methyl group
MS/MS Fragmentation	[M+H - CO]⁺	Suggests a phenolic structure
MS/MS Fragmentation	[M+H - HCN]⁺	Characteristic of the isoquinoline core

Chromatographic Separations for Isolation and Purification in Research Studies

Chromatographic techniques are indispensable for separating the target compound from starting materials, byproducts, and other impurities during its synthesis and purification, as well as for analytical quantification.

High-Performance Liquid Chromatography (HPLC) Method Development and Application

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of and quantifying non-volatile compounds in research and quality control. researchgate.netresearchgate.net For isoquinoline derivatives, which are basic in nature, reversed-phase HPLC (RP-HPLC) is the most common approach. elsevierpure.comsielc.com

Method development for 4-methylisoquinolin-7-ol hydrobromide would involve optimizing several parameters to achieve good peak shape and resolution from potential isomers and impurities. mdpi.com Key considerations include:

Stationary Phase: A C18 column is a standard choice, providing good retention for aromatic compounds. researchgate.net Newer generation silica-based columns can reduce peak tailing, which can be an issue with basic compounds. researchgate.net

Mobile Phase: A mixture of an organic solvent (like acetonitrile (B52724) or methanol) and an aqueous buffer is used. The pH of the buffer is critical; maintaining an acidic pH (e.g., using formic acid or ammonium (B1175870) formate) ensures the analyte is in its protonated, more water-soluble form, leading to symmetrical peaks. elsevierpure.comsielc.com

Detection: A photodiode array (PDA) detector is highly useful, as it can provide the UV spectrum of the peak, aiding in identification and purity assessment.

Once developed, the HPLC method can be used for quantitative analysis to determine the purity of a research batch or to measure its concentration in various experimental samples. nih.gov

Table 3: Example HPLC Method Parameters for Isoquinoline Derivative Analysis

Parameter	Typical Condition	Rationale
Column	Reversed-Phase C18, 250 x 4.6 mm, 5 µm	Standard for separation of aromatic, moderately polar compounds.
Mobile Phase A	Water with 0.1% Formic Acid	Acidic modifier to ensure analyte protonation and good peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Organic solvent to elute the compound.
Elution	Gradient (e.g., 5% to 95% B over 20 min)	Allows for separation of compounds with a range of polarities. researchgate.net
Flow Rate	1.0 mL/min	Standard flow for analytical scale columns.
Detector	PDA/UV at ~254 nm and 280 nm	Wavelengths where aromatic systems typically absorb.
Column Temp.	30-40 °C	Improves peak shape and reproducibility. mdpi.com

Gas Chromatography-Mass Spectrometry (GC-MS) for Related Volatile Compounds

While HPLC is suited for non-volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is the premier technique for analyzing volatile and thermally stable substances. ijpsr.infonih.gov In the context of 4-methylisoquinolin-7-ol hydrobromide research, GC-MS is not typically used for the analysis of the compound itself, as its salt form and hydroxyl group make it non-volatile. However, it is an invaluable tool for quality control, specifically for detecting volatile impurities that may be present from the synthetic process. mdpi.comrsc.org

Potential applications include:

Analysis of Starting Materials: Checking the purity of volatile precursors used in the synthesis.

Detection of Residual Solvents: Quantifying any remaining organic solvents (e.g., toluene, dichloromethane) from the reaction or purification steps.

Identification of Volatile Byproducts: Identifying smaller, more volatile side-products that may have formed during the synthesis.

The sample is vaporized and separated based on its boiling point and interaction with the GC column before being detected and identified by the mass spectrometer. youtube.com

Biophysical Techniques for Ligand-Binding and Conformational Studies

Understanding how a compound interacts with its biological target is a central goal in many research studies. Biophysical techniques provide quantitative data on binding affinity, kinetics, and thermodynamics, which are crucial for establishing structure-activity relationships (SAR). nih.govnih.gov

For 4-methylisoquinolin-7-ol hydrobromide, several techniques could be employed to study its interaction with a purified protein target:

Surface Plasmon Resonance (SPR): This label-free technique measures binding in real-time by detecting changes in the refractive index on a sensor surface where the target protein is immobilized. youtube.comnih.gov A solution containing the compound is flowed over the surface. SPR provides a wealth of information, including the association rate (kₐ), dissociation rate (kₒff), and the equilibrium dissociation constant (Kₑ), which is a measure of binding affinity. labmanager.com

Isothermal Titration Calorimetry (ITC): ITC is considered the gold standard for measuring binding thermodynamics. researchgate.net It directly measures the heat released or absorbed when the compound is titrated into a solution containing the target protein. nih.gov A single ITC experiment can determine the binding affinity (Kₑ), the stoichiometry of binding (n), and the changes in enthalpy (ΔH) and entropy (ΔS) upon binding. This provides a complete thermodynamic profile of the interaction. youtube.comlabmanager.com

Fluorescence Spectroscopy: If the target protein has intrinsic fluorescence (e.g., from tryptophan residues), the binding of a ligand can often cause a change in the fluorescence signal (quenching or enhancement). This change can be monitored as the ligand concentration is increased to calculate the binding affinity.

These techniques are critical for validating that a compound physically engages its intended target and for guiding medicinal chemistry efforts to optimize binding properties.

Table 4: Application of Biophysical Techniques to Study Ligand-Target Binding

Technique	Key Parameters Measured	Application to 4-Methylisoquinolin-7-ol Hydrobromide Research
Surface Plasmon Resonance (SPR)	kₐ (on-rate), kₒff (off-rate), Kₑ (affinity)	To determine the kinetics and affinity of binding to an immobilized protein target. nih.gov
Isothermal Titration Calorimetry (ITC)	Kₑ (affinity), ΔH (enthalpy), ΔS (entropy), n (stoichiometry)	To obtain a full thermodynamic profile of the binding interaction in solution. researchgate.net
Fluorescence Spectroscopy	Kₑ (affinity)	A rapid method to determine binding affinity by monitoring changes in protein fluorescence.

Future Directions and Unanswered Questions in 4 Methylisoquinolin 7 Ol Hydrobromide Research

Exploration of Novel Molecular Targets and Pathways Based on Mechanistic Insights

A critical avenue for future research will be the identification and validation of novel molecular targets for 4-methylisoquinolin-7-ol (B3154709) hydrobromide. Many isoquinoline (B145761) derivatives exert their effects by interacting with specific cellular components. For instance, some have been shown to inhibit inhibitor of apoptosis proteins (IAPs), leading to apoptosis in cancer cells. nih.gov Others, like berberine, can induce cell cycle arrest and apoptosis through modulation of mitochondrial function and oxidative stress. preprints.org

Future studies should aim to elucidate the precise mechanisms of action for 4-methylisoquinolin-7-ol hydrobromide. This could involve screening against a panel of known cancer-related proteins or employing unbiased approaches to discover entirely new binding partners. Understanding the downstream signaling pathways affected by this compound is also crucial. For example, it would be valuable to investigate its impact on key cellular processes such as proliferation, apoptosis, and cell migration.

Table 1: Potential Molecular Targets for Isoquinoline Derivatives

Target Class	Specific Examples	Potential Therapeutic Area
Apoptosis Regulators	XIAP, cIAP-1, Survivin	Cancer
Cell Cycle Proteins	Cyclin-dependent kinases (CDKs)	Cancer
Kinases	Tyrosine kinases, PI3K/Akt pathway	Cancer, Inflammation
G-protein coupled receptors (GPCRs)	Dopamine receptors, Serotonin receptors	Neurological disorders

Development of Asymmetric Synthetic Routes to Enantiopure 4-Methylisoquinolin-7-ol Hydrobromide

The development of efficient and stereoselective synthetic methods is paramount for the progression of chiral isoquinoline derivatives in medicinal chemistry. Many biologically active molecules exist as enantiomers, where one form is significantly more potent or has a better safety profile than the other. nih.gov Therefore, the ability to produce enantiopure 4-methylisoquinolin-7-ol hydrobromide is a key research objective.

Current strategies for the asymmetric synthesis of isoquinolines often rely on transition-metal-catalyzed hydrogenation or transfer hydrogenation. mdpi.com Organocatalysis has also emerged as a powerful tool for these transformations. princeton.edunih.gov Future work should focus on developing novel catalytic systems that are highly efficient and provide excellent enantioselectivity for the synthesis of 4-methylisoquinolin-7-ol hydrobromide. The exploration of biocatalytic methods, using enzymes to perform key stereoselective steps, could also offer a green and efficient alternative.

Application of Advanced Proteomics and Metabolomics in Mechanistic Discovery

To gain a deeper understanding of the biological effects of 4-methylisoquinolin-7-ol hydrobromide, the application of advanced "omics" technologies is essential. Proteomics, the large-scale study of proteins, can provide a snapshot of the cellular changes that occur upon treatment with the compound. nih.gov This can help to identify not only the primary molecular target but also off-target effects and downstream pathway modulations.

Metabolomics, the study of small molecule metabolites, can reveal how the compound alters cellular metabolism. nih.gov This is particularly relevant as many diseases, including cancer, are associated with metabolic dysregulation. By combining proteomics and metabolomics data, researchers can build a comprehensive picture of the compound's mechanism of action, which can aid in the identification of biomarkers for efficacy and patient stratification in future clinical studies.

Integration of Artificial Intelligence and Machine Learning in Isoquinoline Design and Prediction

In the context of 4-methylisoquinolin-7-ol hydrobromide, AI could be used to:

Predict its binding affinity to various molecular targets.

Design novel derivatives with enhanced activity or reduced toxicity.

Predict potential off-target effects.

Optimize its synthetic route.

The integration of AI into the research pipeline has the potential to significantly accelerate the development of new isoquinoline-based therapeutics. asiaresearchnews.com

Addressing Methodological Challenges in Preclinical Research for Isoquinoline Derivatives

Despite their therapeutic promise, the preclinical development of isoquinoline derivatives is not without its challenges. One key issue is the potential for cytotoxicity to normal, healthy cells. nih.gov It is crucial to thoroughly evaluate the therapeutic window of any new compound to ensure that it is effective against the target disease at concentrations that are not harmful to the patient.

Other challenges include poor metabolic stability and the potential for multidrug resistance. nih.govacs.org Future preclinical studies on 4-methylisoquinolin-7-ol hydrobromide must rigorously address these issues. This will involve comprehensive in vitro and in vivo testing to assess its safety profile, metabolic fate, and efficacy in relevant disease models.

Table 2: Common Challenges in Preclinical Research of Isoquinoline Derivatives

Challenge	Description	Potential Mitigation Strategies
Cytotoxicity	Toxicity to non-cancerous cells, limiting the therapeutic window.	Structural modifications to improve selectivity, targeted drug delivery systems.
Metabolic Instability	Rapid breakdown of the compound in the body, leading to low bioavailability.	Chemical modifications to block metabolic sites, use of metabolic inhibitors.
Multidrug Resistance	Cancer cells develop resistance to the compound over time.	Combination therapy with other drugs, development of compounds that evade resistance mechanisms.
Poor Solubility	Difficulty in dissolving the compound, leading to formulation challenges.	Salt formation, use of solubilizing agents, development of novel drug delivery systems.

Q & A

Q. How can the synthesis of 4-methylisoquinolin-7-ol hydrobromide be optimized for higher yields and purity?

• Methodological Answer : The synthesis typically involves cyclization of precursors (e.g., tetrahydroisoquinoline derivatives) under acidic conditions. Optimization strategies include:

• Using hydrobromic acid (HBr) to form the hydrobromide salt, improving solubility and crystallinity .
• Employing catalysts (e.g., Lewis acids) to enhance reaction efficiency and regioselectivity .
• Purification via recrystallization from polar solvents (e.g., ethanol/water mixtures) to isolate high-purity crystals .

Q. What analytical techniques are critical for characterizing 4-methylisoquinolin-7-ol hydrobromide?

• Methodological Answer : Key techniques include:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR to confirm substitution patterns (e.g., methyl at C4, hydroxyl at C7) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .
• HPLC with UV/Vis detection : Assesses purity and stability under varying solvent conditions .

Q. How does the hydrobromide salt form influence solubility and formulation in biological assays?

• Methodological Answer : The hydrobromide salt enhances aqueous solubility compared to the free base, critical for in vitro assays. Formulation strategies include:

• Dissolving in water or buffered saline (pH 4–6) to prevent precipitation.
• Using sonication or mild heating (≤50°C) to improve dissolution kinetics .

Advanced Research Questions

Q. What strategies enable regioselective functionalization of the isoquinoline core for structure-activity relationship (SAR) studies?

• Methodological Answer : Regioselective modifications require:

• Protecting groups : Temporarily block the hydroxyl group at C7 to direct electrophilic substitution at C4 or other positions .
• Metal-catalyzed cross-coupling : Suzuki-Miyaura reactions to introduce aryl/alkyl groups at specific sites .
• Microwave-assisted synthesis : Accelerate reaction rates while maintaining selectivity under controlled temperatures .

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Methodological Answer : Discrepancies in IC$_{50}$ values or enzyme inhibition profiles may arise from:

• Assay variability : Standardize protocols (e.g., cell lines, incubation times) across studies.
• Salt dissociation : Confirm the compound’s ionization state in buffer systems using pH-metric solubility assays .
• Batch purity : Validate purity (>95%) via orthogonal methods (e.g., HPLC, elemental analysis) before biological testing .

Q. What experimental designs are recommended for studying its interaction with enzyme targets (e.g., kinases, phosphodiesterases)?

• Methodological Answer : Use a tiered approach:

• In vitro enzyme assays : Measure inhibition kinetics (e.g., $K_i$, IC$_{50}$) using fluorogenic substrates or radiometric labeling .
• Surface Plasmon Resonance (SPR) : Quantify binding affinities and thermodynamics in real-time .
• Molecular docking : Compare predicted binding poses with mutagenesis data to validate target engagement .

Q. How can computational modeling guide the design of analogs with improved pharmacokinetic properties?

• Methodological Answer : Integrate:

• QSAR models : Corrogate substituent effects on logP, solubility, and metabolic stability .
• Molecular dynamics simulations : Predict blood-brain barrier permeability or plasma protein binding .
• ADMET predictors : Screen for cytochrome P450 interactions or hERG channel liabilities early in design .